Cas no 35480-95-6 (4-Isopropyl-2-nitrobenzoic acid)
35480-95-6 structure
Product Name:4-Isopropyl-2-nitrobenzoic acid
CAS No:35480-95-6
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD20483818
CID:1471131
Update Time:2025-04-20
4-Isopropyl-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(1-methylethyl)-2-nitro-
- 4-isopropyl-2-nitrobenzoic acid
- 4-isopropyl-2-nitro-benzoic acid
- LMEMHNYHGJJMEK-UHFFFAOYSA-N
- 2-nitro-4-propan-2-ylbenzoic acid
- SY224764
- 4-Isopropyl-2-nitrobenzoic acid
-
- MDL: MFCD20483818
- Inchi: 1S/C10H11NO4/c1-6(2)7-3-4-8(10(12)13)9(5-7)11(14)15/h3-6H,1-2H3,(H,12,13)
- InChI Key: LMEMHNYHGJJMEK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1[N+](=O)[O-])C(C)C)=O
Computed Properties
- Exact Mass: 209.06883
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- XLogP3: 2.6
- Topological Polar Surface Area: 83.1
Experimental Properties
- PSA: 80.44
4-Isopropyl-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14035-10g |
4-Isopropyl-2-nitrobenzoic acid |
35480-95-6 | 97% | 10g |
¥14859.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14035-1g |
4-Isopropyl-2-nitrobenzoic acid |
35480-95-6 | 97% | 1g |
¥3009.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14035-5g |
4-Isopropyl-2-nitrobenzoic acid |
35480-95-6 | 97% | 5g |
¥8859.0 | 2023-09-05 | |
| Chemenu | CM350216-250mg |
2-nitro-4-propan-2-ylbenzoic acid |
35480-95-6 | 95%+ | 250mg |
$127 | 2022-06-11 | |
| Chemenu | CM350216-1g |
2-nitro-4-propan-2-ylbenzoic acid |
35480-95-6 | 95%+ | 1g |
$298 | 2022-06-11 | |
| Chemenu | CM350216-5g |
2-nitro-4-propan-2-ylbenzoic acid |
35480-95-6 | 95%+ | 5g |
$878 | 2022-06-11 | |
| Chemenu | CM350216-10g |
2-nitro-4-propan-2-ylbenzoic acid |
35480-95-6 | 95%+ | 10g |
$1474 | 2022-06-11 | |
| eNovation Chemicals LLC | D685573-0.25g |
4-Isopropyl-2-nitrobenzoic Acid |
35480-95-6 | 97% | 0.25g |
$110 | 2024-07-20 | |
| eNovation Chemicals LLC | D685573-1g |
4-Isopropyl-2-nitrobenzoic Acid |
35480-95-6 | 97% | 1g |
$255 | 2024-07-20 | |
| eNovation Chemicals LLC | D685573-5g |
4-Isopropyl-2-nitrobenzoic Acid |
35480-95-6 | 97% | 5g |
$760 | 2024-07-20 |
4-Isopropyl-2-nitrobenzoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
35480-95-6 (4-Isopropyl-2-nitrobenzoic acid) Related Products
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- 205680-83-7(2-(3-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde)
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- 610-28-6(2,5-dinitrobenzoic acid)
- 610-29-7(2-nitrobenzene-1,4-dicarboxylic acid)
- 103797-19-9(4-TERT-BUTYL-2-NITRO-BENZOIC ACID)
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- 103440-95-5(4-Ethyl-3-nitrobenzoic acid)
- 204254-63-7(5-Amino-4-methyl-2-nitrobenzoic acid)
- 174482-81-6(3-nitro-4-(propan-2-yl)benzoic Acid)
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